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Compound of Interest

Compound Name: Cyclononanol

Cat. No.: B11936173

A a substitute for the non-existing search term "Cyclononanol", the following information has
been compiled for "Cyclopentanol”, a related and commonly used substance in the fragrance
industry.

Introduction

Cyclopentanol is a versatile cyclic alcohol that serves as a valuable ingredient in the
formulation of fragrances and perfumes.[1][2] It possesses a distinct olfactory profile and
favorable chemical properties that allow it to be used as a solvent, an intermediate, and a
fragrance component itself.[1] This document provides detailed application notes and
experimental protocols for researchers, scientists, and fragrance development professionals on
the effective utilization of cyclopentanol and its derivatives in perfumery.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of cyclopentanol is essential
for its successful incorporation into fragrance formulations.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11936173?utm_src=pdf-interest
https://www.benchchem.com/product/b11936173?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/cyclopentanol-dic1395.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanol
https://wap.guidechem.com/encyclopedia/cyclopentanol-dic1395.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 96-41-3 [3]
Molecular Formula C5H100 [2][3]
Molecular Weight 86.13 g/mol [2][3]
Appearance Colorless, viscous liquid [2]
Fermented, solvent, alcoholic,
ethereal, minty, camphoreous,
_ musty. Some sources also
Odor Profile o )
describe it as having a
pleasant odor, similar to amyl
alcohol or peppermint.[2][3]
Boiling Point 140.4 °C @ 760 mmHg [2]
Melting Point -19 °C [2]
Flash Point 51 °C (124 °F) (Closed Cup) [3]
Soluble in alcohol, ether, and
Solubility acetone; slightly soluble in

water.[1][3]

Vapor Pressure

2.49 mmHg @ 25 °C

[4]

Specific Gravity

0.94500 to 0.95100 @ 25.00
°C

[4]

Refractive Index

1.44900 to 1.45500 @ 20.00
°C

[4]

Olfactory Profile and Application in Fragrance
Formulation

Cyclopentanol itself contributes a complex odor profile with fermented, solvent-like, and minty
notes.[3] However, its true value often lies in its use as a building block for novel fragrance
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materials.[5] Derivatives of cyclopentanol have been synthesized to create unique and
desirable scents for use in a wide array of products.[5][6]

Use as a Fragrance Component

Patents describe the use of various cyclopentanol derivatives to improve, enhance, or modify
fragrance formulations.[5][6] These compounds can be incorporated into perfumes, colognes,
personal care products, fabric care products, and air fresheners.[5][7]

The amount of cyclopentanol derivatives in a fragrance formulation can vary significantly,
ranging from 0.005 to 70 weight percent, with preferred ranges being 0.05 to 50 weight
percent, 0.5 to 25 weight percent, and 1 to 10 weight percent, depending on the desired effect.

[5]

Olfactory Characteristics of Cyclopentanol Derivatives

A study on specific cyclopentanol derivatives revealed the following odor profiles:

Chemical Name Odor Profile Strength (0-10) Complexity (0-10)

Green note with

1-Ethyl-2-isobutyl- woody background

7
cyclopentanol and camphoraceous
and earthy undertones
Lactonic, sweet and
creamy notes with
1-Ethyl-2-pentyl- ) -
coconut-like fruitiness 8 7

cyclopentanol
and soft floral and

green background

Source: Adapted from Patent EP2902468B1[5]

Experimental Protocols

The following protocols provide a framework for evaluating the performance of cyclopentanol
and its derivatives in fragrance formulations.
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Protocol for Olfactory Evaluation of a New
Cyclopentanol Derivative

Objective: To characterize the odor profile, intensity, and longevity of a new cyclopentanol

derivative.

Materials:

New cyclopentanol derivative

Ethanol (perfumer's grade)

Odor-free smelling strips

Glass beakers and stirring rods

Pipettes

Panel of trained sensory analysts
Procedure:

o Preparation of Solutions: Prepare dilutions of the cyclopentanol derivative in ethanol at
concentrations of 1%, 5%, and 10% (w/w).

e Initial Odor Assessment:
o Dip a smelling strip into the 10% solution for 2 seconds.
o Allow the ethanol to evaporate for 10-15 seconds.

o Present the strip to the sensory panel and ask them to describe the odor profile, noting the
top, middle, and base notes.

o Rate the odor intensity on a scale of O (odorless) to 10 (extremely strong).

o Evaporation Study (Longevity):
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o Dip labeled smelling strips into each concentration.

o Evaluate the odor profile and intensity at regular intervals (e.g., 15 min, 1 hr, 4 hrs, 8 hrs,
24 hrs).

o Record the changes in scent character and the time at which the odor is no longer
detectable.

o Data Analysis: Compile the descriptions and ratings from the sensory panel. Create an odor
profile chart and a graph of intensity versus time for each concentration.

Protocol for Stability Testing in a Fragrance
Composition

Objective: To assess the chemical and olfactory stability of a fragrance composition containing
a cyclopentanol derivative over time.

Materials:

Fragrance composition containing the cyclopentanol derivative

Alcoholic lotion base (e.g., 80% ethanol)

Glass bottles with airtight caps

Controlled environment chambers (e.g., set at 4°C, 25°C, and 40°C)

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Sensory panel

Procedure:

» Sample Preparation: Prepare the final fragrance product by mixing the fragrance
composition with the alcoholic lotion base at the desired concentration.

o Storage Conditions:
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o Fill several glass bottles with the prepared product.

o Store the bottles in the controlled environment chambers, protected from light.
« Initial Analysis (Time 0):

o Perform GC-MS analysis on a sample to identify the initial chemical profile.

o Conduct a sensory evaluation with the panel to establish the baseline olfactory profile.
e Periodic Analysis:

o At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve samples
from each storage condition.

o Repeat the GC-MS analysis to detect any changes in the chemical composition (e.g.,
degradation of the cyclopentanol derivative, formation of new compounds).

o Conduct a sensory evaluation to assess any changes in the odor profile, intensity, or color
of the product.

o Data Comparison: Compare the GC-MS and sensory data from each time point to the initial
analysis to determine the stability of the fragrance composition under different storage
conditions.[8]

Visualization of Workflows and Relationships

Experimental Workflow for Fragrance Ingredient
Evaluation
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Caption: Workflow for evaluating a new fragrance ingredient.
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Relationship between Chemical Properties and
Fragrance Performance

Chemical Properties of Cyclopentanol Derivative

Molecular Weight Vapor Pressure Polarity / Solubility Functional Groups

influences directly impacts | governs determines contributes to \ defines

Fragrance Performance Chzi;acteristics \

Longevity / Substantivity Diffusion / Sillage Compatibility with Base Odor Intensity Odor Profile

Click to download full resolution via product page

Caption: Chemical properties influencing fragrance performance.

Safety and Regulatory Considerations

Cyclopentanol is listed as flammable and an irritant.[4] It is crucial to handle it in a well-
ventilated area and use appropriate personal protective equipment. While cyclopentanol itself
is used in the synthesis of flavors and fragrances, specific regulations may apply to its
derivatives.[1] It is the responsibility of the formulator to ensure that any new fragrance
ingredient complies with the regulations of the target market, such as those set by the FDA in
the United States and the European Commission.[9][10][11] A thorough safety assessment,
including a review of toxicological data and potential for skin sensitization, should be conducted
for any new cyclopentanol-based fragrance material.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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